Cas no 801207-01-2 (1-Amino-3-((3-methylbenzofuran-4-yl)oxy)propan-2-ol)

801207-01-2 structure
Product name:1-Amino-3-((3-methylbenzofuran-4-yl)oxy)propan-2-ol
CAS No:801207-01-2
MF:C12H15NO3
MW:221.252403497696
CID:712875
1-Amino-3-((3-methylbenzofuran-4-yl)oxy)propan-2-ol Chemical and Physical Properties
Names and Identifiers
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- 2-Propanol,1-amino-3-[(3-methyl-4-benzofuranyl)oxy]-
- 2-Propanol,1-amino-3-[(3-methyl-4-benzofuranyl)oxy]-(8CI)
- 1-amino-3-((3-methylbenzofuran-4-yl)oxy)propan-2-ol
- 1-Amino-3-((3-methylbenzofuran-4-yl)oxy)propan-2-ol
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- Inchi: 1S/C12H15NO3/c1-8-6-15-10-3-2-4-11(12(8)10)16-7-9(14)5-13/h2-4,6,9,14H,5,7,13H2,1H3
- InChI Key: OAJSCMPTPPCRFW-UHFFFAOYSA-N
- SMILES: O(CC(CN)O)C1=CC=CC2=C1C(C)=CO2
Computed Properties
- Exact Mass: 221.105
- Monoisotopic Mass: 221.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.6
1-Amino-3-((3-methylbenzofuran-4-yl)oxy)propan-2-ol Related Literature
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H. K. Ly,P. Wrzolek,N. Heidary,R. Götz,M. Horch,J. Kozuch,M. Schwalbe,I. M. Weidinger Chem. Sci., 2015,6, 6999-7007
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Christopher R. Clough,Peter Müller,Christopher C. Cummins Dalton Trans., 2008, 4458-4463
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Jaskiranjit Kang,Jonathan P. Richardson,Derek Macmillan Chem. Commun., 2009, 407-409
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Masashige Taguchi,Prachee Chaturvedi,Stephanie Burrs,Michael Tan,Hitomi Yamaguchi,Eric S. McLamore Analyst, 2014,139, 660-667
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Qin Wu,Qinqin Cheng,Siming Yuan,Junchao Qian,Kai Zhong,Yinfeng Qian,Yangzhong Liu Chem. Sci., 2015,6, 6607-6613
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Hongyang Liu,Peichao Zou,Hengqiang Ye,Huolin L. Xin,Kui Du J. Mater. Chem. A, 2021,9, 25513-25521
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Adriano Ambrosi,Martin Pumera Chem. Soc. Rev., 2016,45, 2740-2755
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Patrycja Nitoń,Andrzej Żywociński,Marcin Fiałkowski,Robert Hołyst Nanoscale, 2013,5, 9732-9738
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Hartmut Kuhn,Constantin-Gabriel Daniliuc,Igor Ivanov,Peter G. Jones,Wolf-Walther du Mont Org. Biomol. Chem., 2010,8, 828-834
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Xuejuan Zhang,Chen Wang,Ying Huang,Ping Hu,Guanlin Wang,Yingtong Cui,Xiao Xia,Ziqiang Zhou,Xin Pan,Chuanbin Wu J. Mater. Chem. B, 2021,9, 8121-8137
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